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Compound of Interest

Compound Name: BS-181 dihydrochloride

Cat. No.: B1381285 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who require a standardized protocol for the preparation of BS-181
dihydrochloride stock solutions for in vitro and in vivo studies.

Abstract: BS-181 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a

key regulator of the cell cycle and transcription.[1][2] Proper preparation of stock solutions is

critical for ensuring experimental accuracy and reproducibility. This document provides a

detailed protocol for preparing BS-181 dihydrochloride stock solutions, along with relevant

chemical data, storage conditions, and a diagram of the CDK7 signaling pathway.

Quantitative Data Summary
The following table summarizes the key quantitative data for BS-181 dihydrochloride.
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Property Value Source(s)

Molecular Weight 453.45 g/mol [3]

Molecular Formula C₂₂H₃₂N₆·2HCl [3]

CAS Number 1883548-83-1 [3]

Purity ≥98% [3]

IC₅₀ 21 nM for CDK7 [1][3][4]

Solubility (Max Conc.)
Soluble to 100 mM in Water

and 100 mM in DMSO
[3]

Storage (Solid) Store at +4°C [3]

Storage (Solution)
-20°C for up to 1 year, -80°C

for up to 2 years
[5]

Experimental Protocols
Materials and Equipment

BS-181 dihydrochloride powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile deionized water

Microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
BS-181 dihydrochloride is intended for laboratory research use only.
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Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Equilibration: Before opening, allow the vial of BS-181 dihydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation.

Calculation: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM x 1 mL x 453.45 g/mol = 4.53 mg

Weighing: Carefully weigh out the calculated amount of BS-181 dihydrochloride powder

using an analytical balance.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes or

cryovials. This minimizes freeze-thaw cycles which can degrade the compound.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -20°C or -80°C, protected from light.[5] For long-term storage (up to 2

years), -80°C is recommended.[5]
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Caption: Inhibition of CDK7 by BS-181 blocks transcription and cell cycle progression, leading

to apoptosis.

Experimental Workflow
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Caption: Workflow for the preparation of BS-181 dihydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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